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Compound of Interest

Compound Name: Desmethyl Erlotinib-d4-1

Cat. No.: B15622674

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desmethyl Erlotinib-d4-1, a deuterated analog of Desmethyl Erlotinib (also known as OSI-

420), serves as a critical internal standard for the quantitative analysis of Erlotinib's primary

active metabolite in various biological matrices. Erlotinib is a potent epidermal growth factor

receptor (EGFR) tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer

and other malignancies. The metabolic conversion of Erlotinib to Desmethyl Erlotinib is a key

pharmacological pathway, making the accurate measurement of this metabolite essential for

pharmacokinetic and therapeutic drug monitoring studies. The incorporation of four deuterium

atoms in Desmethyl Erlotinib-d4-1 provides a distinct mass shift, enabling precise

quantification by mass spectrometry while maintaining similar physicochemical properties to the

endogenous analyte.

Chemical and Physical Properties
The fundamental properties of Desmethyl Erlotinib-d4-1 are summarized below, providing a

direct comparison with its non-deuterated counterpart, Desmethyl Erlotinib.
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Property Desmethyl Erlotinib-d4-1 Desmethyl Erlotinib

CAS Number 2012598-45-5[1][2][3] 183321-86-0[4][5]

Molecular Formula C₂₁H₁₇D₄N₃O₄ C₂₁H₂₁N₃O₄[4][5]

Molecular Weight 383.43[2] 379.4[4][5]

Purity ≥98% ≥98%[5][6]

Appearance Crystalline solid Crystalline solid[6]

Storage -20°C[6] -20°C[6]

Synonyms

Demethyl erlotinib-d4-1; OSI-

420-d4-1 free base; CP-

373420-d4-1[1]

CP 473,420; O-Desmethyl

Erlotinib; OSI-420[4]

Solubility Data
The solubility of Desmethyl Erlotinib in various solvents provides a reference for the preparation

of stock solutions and experimental formulations. The deuterated form is expected to have very

similar solubility characteristics.

Solvent Solubility (Desmethyl Erlotinib)

Dimethylformamide (DMF) 50 mg/mL[4][6]

Dimethyl sulfoxide (DMSO) 25 mg/mL[4][6]

Ethanol 0.25 mg/mL[4][6]

1:9 solution of DMF:PBS (pH 7.2) 0.1 mg/mL[4][6]

Metabolic Pathway of Erlotinib
Erlotinib undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450

enzymes, with CYP3A4 being the major contributor.[7][8] The O-demethylation of one of the

two methoxyethoxy side chains of Erlotinib results in the formation of its pharmacologically

active metabolite, Desmethyl Erlotinib (OSI-420).[7][9]
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Erlotinib Desmethyl Erlotinib (OSI-420)
(Active Metabolite)

CYP3A4 (major)
CYP3A5, CYP1A2, CYP1A1 (minor)
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Caption: Metabolic conversion of Erlotinib to Desmethyl Erlotinib.

Experimental Protocols
Preparation of Stock Solutions
For analytical and in vitro experiments, a stock solution of Desmethyl Erlotinib-d4-1 is

typically prepared in a high-purity organic solvent.

Materials:

Desmethyl Erlotinib-d4-1 solid

Dimethyl sulfoxide (DMSO), analytical grade

Vortex mixer

Calibrated pipettes

Sterile microcentrifuge tubes

Procedure:

Allow the vial of Desmethyl Erlotinib-d4-1 to equilibrate to room temperature before

opening.

Weigh the required amount of the solid compound.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex the solution thoroughly until the solid is completely dissolved.
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Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solutions at -20°C or -80°C for long-term stability.

In Vivo Formulation Preparation
For pharmacokinetic studies in animal models, Desmethyl Erlotinib-d4-1 can be formulated

for oral or parenteral administration. The following is an example of a formulation for

intraperitoneal injection.

Materials:

Desmethyl Erlotinib-d4-1 stock solution in DMSO

PEG300

Tween 80

Saline (0.9% NaCl in sterile water)

Procedure:

Calculate the required volume of the Desmethyl Erlotinib-d4-1 stock solution based on the

desired final concentration and dosing volume.

In a sterile tube, add the calculated volume of the DMSO stock solution.

Add PEG300 to the DMSO solution (e.g., in a 1:4 ratio of DMSO to PEG300). Mix thoroughly

until a clear solution is obtained.

Add Tween 80 to the mixture (e.g., 5% of the total volume) and mix well.

Finally, add saline to reach the final desired volume and concentration. The final solvent

composition could be, for example, 10% DMSO, 40% PEG300, 5% Tween 80, and 45%

saline.[10]

This formulation should be prepared fresh before each use.
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Quantitative Analysis by LC-MS/MS
Desmethyl Erlotinib-d4-1 is primarily used as an internal standard for the quantification of

Desmethyl Erlotinib in biological samples using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Workflow:

Plasma Sample Collection

Spike with Desmethyl
Erlotinib-d4-1 (Internal Standard)

Protein Precipitation
(e.g., with acetonitrile)

LC Separation
(e.g., C18 column)

Tandem Mass Spectrometry
(MRM mode)

Quantification of Desmethyl Erlotinib

Click to download full resolution via product page

Caption: Workflow for LC-MS/MS quantification of Desmethyl Erlotinib.

Protocol Outline:
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Sample Preparation: A known amount of Desmethyl Erlotinib-d4-1 internal standard is

added to the plasma samples, standards, and quality controls. Proteins are then precipitated

using a solvent like acetonitrile.[11][12]

Chromatographic Separation: The supernatant is injected into an LC system equipped with a

reverse-phase column (e.g., C18). A gradient elution with a mobile phase consisting of an

aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g.,

acetonitrile with 0.1% formic acid) is used to separate the analyte from other matrix

components.[12][13]

Mass Spectrometric Detection: The eluent is introduced into a tandem mass spectrometer

operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion

transitions for both Desmethyl Erlotinib and Desmethyl Erlotinib-d4-1 are monitored.

Quantification: A calibration curve is generated by plotting the peak area ratio of the analyte

to the internal standard against the concentration of the calibration standards. The

concentration of Desmethyl Erlotinib in the unknown samples is then determined from this

curve.

Conclusion
Desmethyl Erlotinib-d4-1 is an indispensable tool for researchers and clinicians involved in

the study of Erlotinib pharmacology. Its use as an internal standard ensures the accuracy and

reliability of quantitative methods, which are crucial for understanding the drug's metabolism,

pharmacokinetics, and for optimizing patient therapy. The detailed information and protocols

provided in this guide serve as a valuable resource for the effective application of Desmethyl
Erlotinib-d4-1 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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